Cas no 2171196-80-6 ((2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171196-80-6
• MF: C₂₉H₃₀N₂O₆
• MW: 502.558308124542
• CID: 6049786
• PubChem ID: 165819377
• Update Time: 2025-05-26

(2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• (2R,3S)-3-(benzyloxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• 2171196-80-6
• EN300-1537422

• Inchi： 1S/C29H30N2O6/c1-19(36-17-20-9-3-2-4-10-20)27(28(33)34)31-26(32)15-16-30-29(35)37-18-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h2-14,19,25,27H,15-18H2,1H3,(H,30,35)(H,31,32)(H,33,34)/t19-,27+/m0/s1
• InChI Key： ZWTAGKVSHRBDTQ-UZTOHYMASA-N
• SMILES： O(C(NCCC(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 502.21038668g/mol
• Monoisotopic Mass: 502.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on (2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to (2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic Acid (CAS No. 2171196-80-6)

The compound (2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid, identified by its CAS number 2171196-80-6, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its chiral center and functional groups, has garnered considerable attention for its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its stereochemistry. The presence of a specific configuration at the (2R,3S) positions imparts unique biological properties that make it a promising candidate for various pharmacological applications. The benzyloxy and methoxycarbonyl groups contribute to the molecule's solubility and stability, while the amino and amide functionalities enhance its reactivity and binding affinity to biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral molecules in drug design. The stereochemical purity of (2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid makes it an ideal candidate for studying enantioselective interactions with biological receptors. This specificity is crucial for developing drugs that exhibit high efficacy while minimizing side effects.

The incorporation of the 9H-fluoren-9-ylmethoxycarbonyl group into the molecular framework adds another layer of complexity and functionality. This moiety is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles of drug candidates. Studies have shown that fluorinated aromatic groups can significantly increase the half-life of drugs in vivo, thereby improving their therapeutic window.

In the realm of drug discovery, this compound has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific therapeutic needs. For instance, researchers have investigated its use in developing protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer.

The amide bond in (2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid also plays a pivotal role in its biological activity. Amide linkages are frequently found in biologically active molecules due to their ability to form hydrogen bonds with target proteins. This interaction can modulate enzyme activity and signal transduction pathways, making amide-containing compounds valuable tools in drug development.

Advances in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have provided insights into how it interacts with biological targets at the atomic level. These simulations have been instrumental in predicting binding affinities and optimizing drug-like properties, thereby accelerating the drug discovery process.

The benzyloxy group contributes to the compound's hydrophobicity, which is an important factor in determining its membrane permeability. This property is particularly relevant for oral drugs, where efficient absorption through cell membranes is essential for achieving therapeutic concentrations. Additionally, the presence of this group can influence the compound's solubility profile, which is critical for formulation development.

Recent clinical trials have begun to explore the therapeutic potential of derivatives inspired by this compound. While initial results are promising, further research is needed to fully elucidate its mechanism of action and long-term safety profile. These studies are expected to pave the way for new treatments targeting a wide range of diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability. This progress is crucial for translating laboratory discoveries into viable therapeutics.

In conclusion, (2R,3S)-3-(benzyloxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171196-80-6) represents a significant milestone in pharmaceutical chemistry. Its unique structural features and functional groups make it a versatile tool for drug development, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in shaping the future of medicine.